Cas no 55976-12-0 (3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)-)
55976-12-0 structure
Product Name:3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)-
CAS No:55976-12-0
MF:C12H20
MW:164.287203788757
CID:350182
Update Time:2024-01-28
3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)- Chemical and Physical Properties
Names and Identifiers
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- 3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)-
- (E)-2,2,7,7-Tetramethyl-3-octen-5-yne
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- Inchi: 1S/C12H20/c1-11(2,3)9-7-8-10-12(4,5)6/h7,9H,1-6H3/b9-7+
- InChI Key: SJKGMWBQDQMRKQ-VQHVLOKHSA-N
- SMILES: CC(C)(C)/C=C/C#CC(C)(C)C
Computed Properties
- Exact Mass: 164.1566
Experimental Properties
- Density: 0.806±0.06 g/cm3(Predicted)
- Boiling Point: 208.8±9.0 °C(Predicted)
- PSA: 0
3-Octen-5-yne, 2,2,7,7-tetramethyl-, (3E)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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